Cas no 485321-09-3 (1H-INDOLE-6-CARBONITRILE, 2-PHENYL-)

• Product name: 1H-INDOLE-6-CARBONITRILE, 2-PHENYL-
• CAS No: 485321-09-3
• MF: C₁₅H₁₀N₂
• MW: 218.253
• CID: 3228433
• PubChem ID: 11264434

1H-INDOLE-6-CARBONITRILE, 2-PHENYL- Chemical and Physical Properties

Names and Identifiers

• 1H-INDOLE-6-CARBONITRILE, 2-PHENYL-
• DB-393476
• 485321-09-3
• 2-phenyl-1H-indole-6-carbonitrile
• 1h-indole-6-carbonitrile,2-phenyl-

• MDL： MFCD11976329
• Inchi： InChI=1S/C15H10N2/c16-10-11-6-7-13-9-15(17-14(13)8-11)12-4-2-1-3-5-12/h1-9,17H
• InChI Key： HXXBGPHFARVDPK-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=CC3=C(C=C(C=C3)C#N)N2

Computed Properties

• Exact Mass: 218.084398327Da
• Monoisotopic Mass: 218.084398327Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.6Ų
• XLogP3: 3.4